N-methyl-3,4-dihydro-2H-pyrrol-5-amine hydrochloride

• IUPAC Name: N-methylpyrrolidin-2-imine;hydrochloride
• InChI: InChI=1S/C5H10N2.ClH/c1-6-5-3-2-4-7-5;/h2-4H2,1H3,(H,6,7);1H
• InChI Key: ZNWKUNKFVHXBMK-UHFFFAOYSA-N
• Canonical SMILES: CN=C1CCCN1.Cl
• Molecular Formula: C5H11ClN2
• Molecular Weight: 134.61 g/mol
• CAS RN: 7544-87-8

Description

“N-methyl-3,4-dihydro-2H-pyrrol-5-amine hydrochloride” is a chemical compound with the CAS Number: 102800-70-4. It has a molecular weight of 134.61. The IUPAC name for this compound is 4-methyl-4,5-dihydro-1H-pyrrol-2-amine hydrochloride. It is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C5H10N2.ClH/c1-4-2-5(6)7-3-4;/h2,4,7H,3,6H2,1H3;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 134.61.

Scientific Research Applications

Synthesis and Chemical Reactions

N-methyl-3,4-dihydro-2H-pyrrol-5-amine hydrochloride and its derivatives are commonly used in chemical synthesis, particularly in the synthesis of complex organic molecules. The synthesis of these compounds often involves multi-component reactions and the use of various solvents and reaction conditions to facilitate the desired chemical transformations. For example, Ryabukhin et al. (2012) developed a procedure for the parallel synthesis of 3-hydroxy-1,5-dihydro-2H-pyrrol-2-ones, demonstrating the versatility of pyrrole derivatives in chemical synthesis. Similarly, Melekhina et al. (2019) explored the condensation of primary amines with specific acetamides, revealing the potential of these compounds in constructing complex molecular structures (Ryabukhin et al., 2012) (Melekhina et al., 2019).

Biological and Pharmacological Research

In pharmacological and biological research, derivatives of this compound are studied for their potential biological activities. For instance, Zaliznaya et al. (2020) investigated the neurotropic activity of specific pyrrolopyrimidin-4-ones, suggesting the therapeutic potential of these compounds in neurology. Seela et al. (1984) synthesized and evaluated N-methyl isomers of certain compounds for their inhibitory activity on xanthine oxidase, indicating the potential of these derivatives in treating diseases related to oxidative stress (Zaliznaya et al., 2020) (Seela et al., 1984).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The MSDS for this compound can provide more detailed safety and hazard information.